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Compound of Interest

Compound Name: NU1025

Cat. No.: B1684208 Get Quote

Essential Safety and Handling Guide for NU1025
This document provides immediate, essential safety, operational, and disposal guidance for the

handling of NU1025 (8-Hydroxy-2-methyl-4(3H)-quinazolinone), a potent poly(ADP-ribose)

polymerase (PARP) inhibitor. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals in a laboratory setting.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative properties of NU1025.
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Property Value Reference

Chemical Name
8-Hydroxy-2-methyl-4(3H)-

quinazolinone

Molecular Formula C₉H₈N₂O₂ [1][2]

Molecular Weight 176.17 g/mol

CAS Number 90417-38-2 [1]

Purity ≥98% [2]

IC₅₀ 400 nM for PARP [1][2][3]

Kᵢ 48 nM for PARP [3]

Appearance Crystalline solid [2]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

NU1025. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: While not explicitly stated in the search results, as a powdered

substance, a dust mask or respirator may be appropriate when handling larger quantities to

avoid inhalation.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Reconstitution:

NU1025 is typically supplied as a crystalline solid.[2]
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For in vitro studies, stock solutions are often prepared in dimethyl sulfoxide (DMSO).[1] One

protocol suggests a stock solution of 20.8 mg/mL in DMSO.[3]

A working solution can be prepared by diluting the DMSO stock solution with other solvents

such as PEG300 and Tween-80 in saline.[3]

Always use fresh DMSO as moisture-absorbing DMSO can reduce solubility.[4]

2. Storage:

Store the solid compound at room temperature.

For long-term storage of stock solutions in DMSO, it is recommended to store at -80°C for up

to 6 months or at -20°C for up to 2 weeks.[1][3]

3. Experimental Use:

NU1025 has been shown to potentiate the cytotoxicity of DNA-damaging agents like ionizing

radiation and certain anticancer drugs.[2][3][5][6]

It is a potent inhibitor of PARP, an enzyme involved in DNA repair.[5]

When used in cell-based assays, it is important to determine the optimal concentration and

incubation time for the specific cell line and experimental conditions.

Disposal Plan
Specific disposal instructions for NU1025 are not provided in the search results. However,

based on standard laboratory procedures for chemical waste, the following guidelines should

be followed:

Solid Waste: Collect any solid NU1025 waste in a designated, sealed container labeled as

chemical waste.

Liquid Waste: Any solutions containing NU1025, including unused stock and working

solutions, should be collected in a designated, sealed container for hazardous chemical

waste. Do not pour down the drain.
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Contaminated Materials: Any materials that have come into contact with NU1025, such as

pipette tips, gloves, and paper towels, should be disposed of as solid chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling of NU1025
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of NU1025, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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